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Compound of Interest

Compound Name: AGK-2 hydrochloride

Cat. No.: B2399406

Get Quote

The Core Challenge: Why AGK-2 Precipitates
User Question:"I dissolved AGK-2 in DMSO perfectly, but the moment I added it to my DMEM,

it turned cloudy. Why is this happening?"

Technical Explanation: AGK-2 (2-Cyano-3-[5-(2,5-dichlorophenyl)-2-furanyl]-N-5-quinolinyl-2-

propenamide) is a highly lipophilic SIRT2 inhibitor.[1][2][3] The precipitation you observe is a

"Solubility Cliff" event caused by the compound's physicochemical properties.[1][2][3]

High LogP (~5.39): The partition coefficient (LogP) indicates AGK-2 is over 100,000 times

more soluble in octanol (fat) than in water.[1][2][3] It essentially "hates" the aqueous

environment of cell culture media.[2][3]

The "Solvent Shock": When a droplet of DMSO stock hits the aqueous media, the DMSO

diffuses away rapidly.[1][3] If the local concentration of AGK-2 exceeds its aqueous solubility

limit (which is near zero) before it can disperse, it instantly nucleates into micro-crystals.[1][2]

[3]

Visualization: The Solubility Cliff Mechanism
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Caption: Figure 1. The mechanism of hydrophobic collapse.[1][2][3] Rapid diffusion of DMSO

leaves AGK-2 'stranded' in water, leading to immediate crystallization.[1][2][3]

Physicochemical Data & Solubility Limits
Before planning your experiment, verify your concentrations against these proven limits.

Property Value Notes

Molecular Weight 434.27 g/mol
Essential for molarity

calculations.[1][2][3][4]

IC50 (SIRT2) ~3.5 µM
Target working concentration

for most assays.[1][2][3]

Solubility (DMSO) ~10 - 23 mM

Do not exceed 10 mM for stock

storage to prevent crashing at

-20°C.

Solubility (Water) Insoluble
Direct addition to water/PBS is

impossible.[1][2][3]

Solubility (Ethanol) Insoluble
Do not use ethanol as a co-

solvent.[1][2][3]

Validated Protocols for Cell Culture Addition[1][3]
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Method A: The "Intermediate Step" (For Standard
Dosing < 10 µM)
Best for: Routine IC50 assays (1–5 µM).[1][2][3] Principle: Prevents "solvent shock" by

gradually acclimating the compound to the aqueous phase.[1][2][3]

Prepare Stock: Dissolve AGK-2 in anhydrous DMSO to 10 mM.

Pre-warm Media: Ensure your culture media is at 37°C. Cold media accelerates

precipitation.[2][3]

The Intermediate Dilution (Critical Step):

Do not add the 10 mM stock directly to the cell dish.[1][2][3]

Prepare a "10x" working solution in a separate tube using serum-containing media.[1][2][3]

Example: To achieve 5 µM final concentration in 2 mL media:

Dilute stock to 50 µM in 200 µL of fresh media.

Vortex immediately and vigorously for 10 seconds.

Final Addition: Add the 200 µL "10x" mix to your cells dropwise while swirling the dish.

Method B: The "Co-Solvent Formulation" (For High
Dosing > 10 µM)
Best for: High-dose toxicity studies or animal models.[1][2][3] Principle: Uses surfactants and

polymers to encapsulate the lipophilic molecule.[2][3]

Protocol (Formulation 1): Construct the solvent system in this exact order. Do not premix the

solvents.[1][2][3]

10% DMSO (containing AGK-2)[1][2][3][5][6]

40% PEG300 (Polyethylene glycol)[1][2][3]
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5% Tween-80

45% Saline (0.9% NaCl)[1][2][3][5]

Procedure: Add the DMSO stock to the PEG300 and mix.[1][3][5] Then add Tween-80 and mix.

Finally, add Saline. This creates a stable suspension/solution up to ~1 mM.[2][3]

Visualization: Decision Tree for Protocol Selection
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Caption: Figure 2. Protocol selection workflow based on target concentration.[2][3] Always

validate solubility via microscopy.

Troubleshooting FAQ
Q1: I see crystals in my media. Can I filter-sterilize it to remove them?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.mdpi.com/2073-4409/11/7/1211
https://en.wikipedia.org/wiki/AGK2_(SIRT2_inhibitor)
https://www.medchemexpress.com/AGK2.html
https://www.invivochem.com/agk2.html
https://www.mdpi.com/2073-4409/11/7/1211
https://www.medchemexpress.com/AGK2.html
https://www.invivochem.com/agk2.html
https://en.wikipedia.org/wiki/AGK2_(SIRT2_inhibitor)
https://www.medchemexpress.com/AGK2.html
https://www.benchchem.com/product/b2399406/docs?utm_src=pdf-body-img#technical-support-center-agk-2-handling-solubility-guide
https://en.wikipedia.org/wiki/AGK2_(SIRT2_inhibitor)
https://www.medchemexpress.com/AGK2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2399406?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Answer:NO. If you see crystals, the drug has precipitated.[1][2][3] Filtering the media will

remove the drug along with the crystals, meaning you will be dosing your cells with near-zero

concentration.[1][2][3]

Solution: Discard the preparation. Re-attempt using Method A, ensuring faster mixing and

warmer media.

Q2: Does serum (FBS) matter?

Answer: Yes. Serum proteins (like albumin) act as natural carriers for lipophilic drugs.[1][2][3]

Insight: Precipitation is more likely in serum-free media.[1][2][3] If you must use serum-free

conditions, consider coating the culture vessel with the drug or using Method B (Co-

solvents).[1][2]

Q3: My DMSO stock froze at 4°C. Is it ruined?

Answer: Likely not, but repeated freeze-thaw cycles introduce moisture.[1][2] DMSO is

hygroscopic (absorbs water from air).[1][2][3] Water in your DMSO stock decreases AGK-2

solubility, causing it to crash out inside the stock vial.[1][2][3]

Solution: Aliquot stocks into single-use volumes. Store at -20°C or -80°C. If the stock looks

cloudy upon thawing, sonicate at 37°C until clear.

Q4: Can I use ethanol instead of DMSO?

Answer: No. AGK-2 is practically insoluble in ethanol.[1][2][3] Stick to high-grade (anhydrous)

DMSO.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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